Cas no 2228990-15-4 (3-(1-ethylcyclobutoxy)-3-methylazetidine)

• Product Name: 3-(1-ethylcyclobutoxy)-3-methylazetidine
• CAS No: 2228990-15-4
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5815055
• PubChem ID: 165701511
• Update Time: 2025-10-21

3-(1-ethylcyclobutoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethylcyclobutoxy)-3-methylazetidine
• 2228990-15-4
• EN300-1775313

• Inchi： 1S/C10H19NO/c1-3-10(5-4-6-10)12-9(2)7-11-8-9/h11H,3-8H2,1-2H3
• InChI Key： XZGKPQDKHBFWHQ-UHFFFAOYSA-N
• SMILES： O(C1(C)CNC1)C1(CC)CCC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(1-ethylcyclobutoxy)-3-methylazetidine

3-(1-ethylcyclobutoxy)-3-methylazetidine: An Emerging Compound in Medicinal Chemistry

3-(1-ethylcyclobutoxy)-3-methylazetidine (CAS No. 2228990-15-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The presence of the 1-ethylcyclobutoxy and 3-methyl substituents imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical developments.

The chemical structure of 3-(1-ethylcyclobutoxy)-3-methylazetidine is characterized by a cyclobutyl ring attached to an azetidine ring via an ether linkage. The cyclobutyl moiety is further substituted with an ethyl group, while the azetidine ring bears a methyl group at the 3-position. This combination of structural elements provides a unique scaffold that can be exploited for the design of novel drugs with improved pharmacological profiles.

Recent studies have highlighted the potential of 3-(1-ethylcyclobutoxy)-3-methylazetidine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Research has shown that compounds with similar structures can modulate the activity of neurotransmitter receptors, such as GABA and glutamate receptors, which play crucial roles in neural function and signaling.

In addition to its potential in neurological disorders, 3-(1-ethylcyclobutoxy)-3-methylazetidine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can inhibit key inflammatory pathways, including the production of pro-inflammatory cytokines and the activation of immune cells.

The pharmacokinetic properties of 3-(1-ethylcyclobutoxy)-3-methylazetidine have been extensively studied to evaluate its suitability as a drug candidate. Results from in vitro and in vivo experiments indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful therapeutic agent.

Safety and toxicity assessments are critical steps in drug development, and preliminary studies on 3-(1-ethylcyclobutoxy)-3-methylazetidine have shown promising results. In animal models, this compound has demonstrated low toxicity at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical evaluation.

The synthetic route for preparing 3-(1-ethylcyclobutoxy)-3-methylazetidine involves several well-established chemical transformations. The key steps include the formation of the cyclobutyl ether moiety through an SN2 reaction followed by the introduction of the azetidine ring via a ring-closing metathesis (RCM) reaction. The final step involves the substitution of the azetidine ring with a methyl group using an appropriate alkylating agent.

The versatility of this synthetic route allows for easy modification of the substituents on both the cyclobutyl and azetidine rings, enabling researchers to explore a wide range of structural analogs with different biological activities. This flexibility is particularly valuable in drug discovery programs where lead optimization is essential for identifying compounds with optimal therapeutic efficacy and safety profiles.

In conclusion, 3-(1-ethylcyclobutoxy)-3-methylazetidine (CAS No. 2228990-15-4) represents a promising compound in medicinal chemistry with potential applications in treating neurological disorders and inflammatory diseases. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further preclinical and clinical development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future use as a novel therapeutic agent.